2-cyano-3-(thiolan-3-yl)prop-2-enoic acid
Overview
Description
2-cyano-3-(thiolan-3-yl)prop-2-enoic acid, also known as thiolan-3-yl prop-2-enoic acid, is a type of organic acid that has been the subject of extensive scientific research in recent years. It is a versatile compound that has been used in a variety of applications, including as a reagent in organic synthesis and as a therapeutic agent in pharmaceuticals.
Mechanism of Action
The mechanism of action of 2-cyano-3-(thiolan-3-yl)prop-2-enoic acidprop-2-enoic acid is not completely understood. It is believed to act as an inhibitor of certain enzymes, including cytochrome P450 enzymes, by binding to their active sites. This binding prevents the enzymes from catalyzing certain chemical reactions, which can lead to the inhibition of certain biochemical pathways.
Biochemical and Physiological Effects
Thiolan-3-ylprop-2-enoic acid has been studied for its potential effects on a variety of biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes, and has been studied for its potential to modulate the activity of certain neurotransmitters. It has also been studied for its potential to modulate the activity of certain hormones, including cortisol, and its potential to modulate the activity of certain proteins, including heat shock proteins.
Advantages and Limitations for Lab Experiments
The use of 2-cyano-3-(thiolan-3-yl)prop-2-enoic acidprop-2-enoic acid in lab experiments has several advantages. It is a relatively inexpensive compound, and it is relatively easy to synthesize. It is also a relatively stable compound, and its effects can be easily monitored and measured. The main limitation of using 2-cyano-3-(thiolan-3-yl)prop-2-enoic acidprop-2-enoic acid in lab experiments is that it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential future directions for research on 2-cyano-3-(thiolan-3-yl)prop-2-enoic acidprop-2-enoic acid are numerous. Further research could be conducted on its mechanism of action and its potential effects on biochemical and physiological processes. Additional research could also be conducted on its potential to modulate the activity of certain neurotransmitters, hormones, and proteins. Additionally, research could be conducted on its potential to modulate the activity of certain enzymes, and its potential to be used as a reagent in organic synthesis and as a therapeutic agent in pharmaceuticals. Finally, further research could be conducted on its potential as a substrate for enzymes, and its potential as a catalyst in the synthesis of other compounds.
Synthesis Methods
Thiolan-3-yl prop-2-enoic acid can be synthesized in a variety of ways. One of the most common methods is the reaction of an alkyl halide with an aldehyde in the presence of a base such as sodium hydroxide. This reaction produces a 2-cyano-3-(thiolan-3-yl)prop-2-enoic acidprop-2-enal, which can then be converted to the acid by treatment with sulfuric acid. Other methods of synthesis include the reaction of an alkyl halide with an aldehyde in the presence of a base such as potassium carbonate, and the reaction of an alkyl halide with an aldehyde in the presence of a base such as sodium carbonate.
Scientific Research Applications
Thiolan-3-ylprop-2-enoic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as a therapeutic agent in pharmaceuticals. It has also been used as a catalyst in the synthesis of other compounds, as a ligand in coordination chemistry, and as a substrate for enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyano-3-(thiolan-3-yl)prop-2-enoic acid involves the addition of a cyano group to a thiolane ring, followed by the addition of a propenoic acid group to the cyano group.", "Starting Materials": [ "Thiolane", "Sodium cyanide", "Acetic acid", "Propenoic acid" ], "Reaction": [ "Thiolane is reacted with sodium cyanide in the presence of acetic acid to form 3-cyanothiolane.", "3-cyanothiolane is then reacted with propenoic acid in the presence of a catalyst to form 2-cyano-3-(thiolan-3-yl)prop-2-enoic acid." ] } | |
CAS RN |
1704156-51-3 |
Product Name |
2-cyano-3-(thiolan-3-yl)prop-2-enoic acid |
Molecular Formula |
C8H9NO2S |
Molecular Weight |
183.2 |
Purity |
0 |
Origin of Product |
United States |
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